Cas no 1801204-54-5 (Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester
• CAS No: 1801204-54-5
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5253112
• PubChem ID: 118207849
• Update Time: 2025-10-29

Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester

• Inchi： 1S/C9H16O2S/c1-11-9(10)7-3-5-8(12-2)6-4-7/h7-8H,3-6H2,1-2H3
• InChI Key： CDIYVKDYILIZND-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC(SC)CC1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Additional information on Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester

Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester (CAS No. 1801204-54-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester (CAS No. 1801204-54-5) represents a fascinating molecule with significant implications in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. Its molecular structure, featuring a cyclohexane ring substituted with a carboxylic acid methyl ester at the 4-position and a methylthio group, positions it as a versatile intermediate for the development of novel bioactive molecules.

In recent years, the interest in heterocyclic compounds and their derivatives has surged, driven by their diverse biological activities and structural complexity. The presence of both the carboxylic acid ester and the methylthio functional groups in Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester makes it an attractive scaffold for medicinal chemists. These functional groups not only contribute to the compound's solubility and metabolic stability but also provide multiple sites for further chemical modification. This flexibility is crucial for designing molecules with optimized pharmacokinetic properties and enhanced target specificity.

One of the most compelling aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases play a critical role in various biological processes, including signal transduction, DNA replication, and inflammation. Inhibiting specific proteases has been a successful strategy in the development of drugs for treating diseases such as cancer, HIV, and hepatitis. The structural motif of Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester closely resembles known protease inhibitors, suggesting that it could serve as a lead compound or intermediate in the synthesis of novel inhibitors.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to interact with biological targets through various mechanisms. The methylthio group in this compound can participate in hydrogen bonding interactions and may also influence the electronic properties of adjacent functional groups. This dual functionality makes it an excellent candidate for designing molecules that can modulate enzyme activity or receptor binding.

The synthesis of Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclohexane ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at both the carboxylic acid and thioether positions. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the advancements in organic synthesis that enable the preparation of complex molecules with high precision.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound exhibit promising properties as antimicrobial agents. The structural features present in Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This aligns with the growing need for novel antibiotics to combat antibiotic-resistant strains. Further investigation into its biological profile is warranted to fully elucidate its potential as an antimicrobial therapeutic agent.

The role of computational chemistry in drug discovery has also played a significant role in understanding the behavior of compounds like Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester. Molecular modeling techniques have been used to predict how this molecule interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental efforts towards optimizing its pharmacological properties.

The environmental impact of chemical synthesis is another important consideration when developing new compounds. Modern synthetic strategies increasingly focus on green chemistry principles to minimize waste and reduce energy consumption. The synthesis of Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester exemplifies these principles by utilizing catalytic methods that enhance reaction efficiency while reducing harmful byproducts.

In conclusion, Cyclohexanecarboxylic acid, 4-(methylthio)-, methyl ester (CAS No. 1801204-54-5) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an excellent scaffold for drug discovery applications ranging from protease inhibition to antimicrobial therapies. The advancements in synthetic methodologies and computational chemistry continue to enhance our ability to develop novel bioactive molecules based on this scaffold.